![molecular formula C23H24N2O7S B2759369 diethyl 2-(7-methoxybenzofuran-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate CAS No. 921570-09-4](/img/structure/B2759369.png)
diethyl 2-(7-methoxybenzofuran-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including carboxylate, amide, and ether groups . It also contains a benzofuran moiety, which is a type of heterocyclic compound .
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The benzofuran moiety, for example, consists of a fused benzene and furan ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of carboxylate groups could make it polar and potentially soluble in water .Scientific Research Applications
Synthesis of Novel Compounds
The synthesis of complex organic molecules often leads to the discovery of compounds with unique biological activities. For instance, the synthesis of novel heterocyclic compounds, such as azolopyrido-[4′,3′:4,5]thieno[2,3-d]pyrimidines, involves the conversion of diethyl 2-isothiocyanato-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3,6 dicarboxylate into pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidine derivatives through reactions with hydrazine hydrate or aminoethanethiol, among others. These synthetic routes offer a foundation for the development of new chemical entities with potential for further pharmacological evaluation (E. Ahmed, 2002).
Potential Therapeutic Applications
The compounds synthesized through these methods are often subjected to biological screening to evaluate their potential therapeutic applications. For example, novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems have been synthesized and may serve as precursors for further modification to enhance their biological activity. These compounds could lead to the development of new drugs with anti-inflammatory, analgesic, or antimicrobial properties, demonstrating the importance of synthetic chemistry in drug discovery and development (E. A. Bakhite et al., 2005).
Antimicrobial and Cytotoxic Activity
Several studies have explored the antimicrobial and cytotoxic activities of newly synthesized compounds. For instance, novel synthesis techniques have led to the creation of derivatives with significant antimicrobial activity, underscoring the potential of these compounds in addressing resistant microbial strains. Additionally, some compounds have shown cytotoxic activity against cancer cell lines, suggesting their potential utility in the development of new anticancer therapies (S. G. Badne et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
The compound, also known as diethyl 2-(7-methoxybenzofuran-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, is a benzofuran derivative . Benzofuran compounds are known to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . .
Mode of Action
Benzofuran derivatives are known to interact with their targets, leading to changes that result in their biological activities . For example, some substituted benzofurans have been found to have significant cell growth inhibitory effects .
Biochemical Pathways
Benzofuran derivatives are known to affect various biochemical pathways due to their diverse pharmacological activities .
Result of Action
Some substituted benzofurans have been found to have significant cell growth inhibitory effects .
properties
IUPAC Name |
diethyl 2-[(7-methoxy-1-benzofuran-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O7S/c1-4-30-22(27)18-14-9-10-25(23(28)31-5-2)12-17(14)33-21(18)24-20(26)16-11-13-7-6-8-15(29-3)19(13)32-16/h6-8,11H,4-5,9-10,12H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJFLOKHTHSDQBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)OCC)NC(=O)C3=CC4=C(O3)C(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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